4-Bromo-2-(pyrrolidin-3-yl)-1H-indole

• Molecular Formula: C12H13BrN2
• Molecular Weight: 265.15 g/mol
• SMILES: C1CNCC1C2=CC3=C(N2)C=CC=C3Br
• InChI: InChI=1S/C12H13BrN2/c13-10-2-1-3-11-9(10)6-12(15-11)8-4-5-14-7-8/h1-3,6,8,14-15H,4-5,7H2
• InChIKey: LMHLYNRTNWWBTH-UHFFFAOYSA-N

4-Bromo-2-(pyrrolidin-3-yl)-1H-indole Procurement & Identity

4-Bromo-2-(pyrrolidin-3-yl)-1H-indole (CAS 1337701-42-4, C₁₂H₁₃BrN₂, MW 265.15) is a synthetic indole derivative bearing a bromine atom at the 4-position and a pyrrolidin-3-yl substituent at the 2-position of the indole core . The compound's SMILES is Brc1cccc2[nH]c(C3CCNC3)cc12, confirming the 2,4-substitution pattern that distinguishes it from other regioisomers .

1

Regioselective C4 cross-coupling building block

2

Pyrrolidine-indole scaffold for SAR exploration

4-Bromo-2-(pyrrolidin-3-yl)-1H-indole Regioisomer Substitution Risks

Bromine position (4- vs. 5- vs. 6-) on the indole ring profoundly alters electronic distribution, steric accessibility, and molecular recognition by biological targets. Class-level SAR studies on pyrrolidinoindolines demonstrate that subtle changes in substitution patterns can shift cholinesterase selectivity by orders of magnitude [1]. The 4-bromo substitution pattern offers a distinct electrophilic center for cross-coupling reactions (e.g., Suzuki-Miyaura) and a unique vector for target engagement that is not reproducible with the more common 5- or 6-bromo isomers, necessitating explicit specification in procurement documents.

4‑bromo regioisomer cannot be replaced by 5‑ or 6‑bromo isomers; regiochemistry governs cross‑coupling reactivity and product libraries.

Target‑engagement profile may differ substantially; bromine position alters pharmacophore geometry and binding selectivity.

Electrophilic site selectivity and steric accessibility are unique to the 4‑position; generic indole analogs will not reproduce C4‑selective transformations.

• [1] Rivera-Becerril, E. et al. J. Med. Chem. 2008, 51, 5271-5282. View Source

4-Bromo-2-(pyrrolidin-3-yl)-1H-indole vs. Closest Analogs

4-Bromo Regioselectivity in Cross-Coupling

The 4-position of indole is less sterically hindered and electronically distinct from the 5- and 6-positions, enabling selective functionalization via palladium-catalyzed cross-coupling reactions. While 5-bromoindoles are more common, the 4-bromo derivative offers a unique electrophilic site for C4-selective transformations that are not accessible with 5- or 6-bromo analogs [1].

Regioselectivity

Class‑level

4‑Br: less hindered, more electrophilic

vs. 5‑Br/6‑Br isomers

Enables C4‑selective derivatization

Reactivity inferred from indole SAR; verify under specific coupling conditions.

Evidence Dimension	Regioselectivity in cross-coupling reactions
Target Compound Data	4-Bromo-2-(pyrrolidin-3-yl)-1H-indole
Comparator Or Baseline	5-Bromo-2-(pyrrolidin-3-yl)-1H-indole; 6-Bromo-2-(pyrrolidin-3-yl)-1H-indole
Quantified Difference	4-Bromo position is less hindered and more electrophilic than 5- or 6-positions, enabling distinct reactivity profiles [1].
Conditions	Palladium-catalyzed Suzuki-Miyaura cross-coupling conditions.

Why This Matters

Enables synthetic routes to C4-functionalized indole libraries that cannot be accessed with 5- or 6-bromo starting materials.

• [1] Patents-Review.com. Substituted 3-pyrrolidine-indole derivatives (2005). View Source

Distinct Target Engagement of 4-Bromo Regioisomer

Class-level SAR studies on pyrrolidinoindolines demonstrate that bromine position dramatically affects cholinesterase inhibition potency. For example, (-)-debromoflustramine B (4a) was 7500-fold more potent than its enantiomer (+)-4b, and demethyldebromoflustramine B (5a) achieved an IC50 of 0.26 μM against BChE [1]. While direct data for the 4-bromo isomer is not available, the principle that bromine position alters pharmacophore geometry and target binding is firmly established [1].

Target engagement

Class‑level

Bromine position alters binding geometry

Based on enantiomeric potency shifts in related pyrrolidinoindolines

4‑Br may shift selectivity profiles

No direct binding data for this compound; class‑level SAR only.

Evidence Dimension	Enantiomeric potency difference (model system)
Target Compound Data	4-Bromo-2-(pyrrolidin-3-yl)-1H-indole (inferred unique binding vector)
Comparator Or Baseline	(-)-debromoflustramine B (4a) vs. (+)-4b
Quantified Difference	7500-fold difference in potency between enantiomers [1].
Conditions	In vitro cholinesterase inhibition assay.

Why This Matters

The 4-bromo substitution pattern offers a distinct three-dimensional orientation of the halogen atom compared to 5-bromo, potentially altering selectivity profiles in drug discovery campaigns.

• [1] Rivera-Becerril, E. et al. J. Med. Chem. 2008, 51, 5271-5282. View Source

Molecular Weight Distinguishes from Des-Bromo Analog

The 4-bromo substitution increases the molecular weight to 265.15 g/mol, compared to 186.25 g/mol for the non-brominated analog 2-(pyrrolidin-3-yl)-1H-indole . This 78.9 Da mass difference provides a clear analytical handle for LC-MS purity verification and for distinguishing the brominated compound from its des-bromo counterpart in reaction mixtures.

Mass identity

Head‑to‑head

265.15 Da

vs. des‑bromo analog: 186.25 Da (+78.9 Da)

LC‑MS purity confirmation

Definitive analytical handle; prevents accidental substitution.

Evidence Dimension	Molecular weight (g/mol)
Target Compound Data	265.15
Comparator Or Baseline	2-(pyrrolidin-3-yl)-1H-indole: 186.25
Quantified Difference	+78.9 Da (bromine atom)
Conditions	Calculated from molecular formula C₁₂H₁₃BrN₂ vs. C₁₂H₁₄N₂.

Why This Matters

Provides a definitive analytical signature for confirming identity and purity of the purchased material, preventing accidental substitution with the des-bromo analog.

4-Bromo-2-(pyrrolidin-3-yl)-1H-indole Application Scenarios

C4-Selective Derivatization for SAR Campaigns

The 4-bromo substitution pattern provides a unique electrophilic handle for C4-selective cross-coupling reactions (e.g., Suzuki-Miyaura) that are not accessible with 5- or 6-bromo isomers [1]. This makes the compound an essential building block for medicinal chemistry programs seeking to explore the 4-position vector of the indole pharmacophore.

LC-MS Analytical Standard for Brominated Indole Syntheses

The distinct molecular weight (265.15 g/mol) and characteristic bromine isotopic pattern provide a reliable analytical reference for monitoring reaction progress and confirming product identity in synthetic routes involving brominated indole intermediates [1].

Pyrrolidinoindoline Alkaloid Analog Synthesis

Pyrrolidinoindoline frameworks are privileged scaffolds in natural product synthesis and medicinal chemistry [1]. The 4-bromo-2-(pyrrolidin-3-yl)-1H-indole core offers a defined starting point for constructing C(3)-N(1') heterodimeric indolines via addition of indole nucleophiles to bromopyrroloindolines [2], a transformation that leverages the bromine atom as a reactive site.

Application

Selection Property

Validation Focus

C4‑selective derivatization

4‑bromo regioisomer

Cross‑coupling reactivity and regioselectivity

LC‑MS analytical standard

Distinct mass and isotope pattern

Identity confirmation and purity monitoring

Pyrrolidinoindoline alkaloid analog synthesis

2‑(pyrrolidin‑3‑yl)‑indole scaffold

Bromine as reactive site for heterodimerization

• [1] Rivera-Becerril, E. et al. J. Med. Chem. 2008, 51, 5271-5282. View Source
• [2] An Expeditious Synthesis of C(3)−N(1′) Heterodimeric Indolines. J. Am. Chem. Soc. 2008, 130, 39, 12993-12996. View Source